Rooperol Rooperol Rooperol is a norlignan derivative with numerous biological activities including immunomodulatory, antitumor, anticonvulsant, antibacterial, and antioxidant activities. It has been identified as a novel p38α inhibitor.
Brand Name: Vulcanchem
CAS No.: 83644-00-2
VCID: VC0541796
InChI: InChI=1S/C17H14O4/c18-14-8-6-12(10-16(14)20)4-2-1-3-5-13-7-9-15(19)17(21)11-13/h2,4,6-11,18-21H,1H2/b4-2+
SMILES: C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O
Molecular Formula: C17H14O4
Molecular Weight: 282.29 g/mol

Rooperol

CAS No.: 83644-00-2

Inhibitors

VCID: VC0541796

Molecular Formula: C17H14O4

Molecular Weight: 282.29 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Rooperol - 83644-00-2

CAS No. 83644-00-2
Product Name Rooperol
Molecular Formula C17H14O4
Molecular Weight 282.29 g/mol
IUPAC Name 4-[(E)-5-(3,4-dihydroxyphenyl)pent-1-en-4-ynyl]benzene-1,2-diol
Standard InChI InChI=1S/C17H14O4/c18-14-8-6-12(10-16(14)20)4-2-1-3-5-13-7-9-15(19)17(21)11-13/h2,4,6-11,18-21H,1H2/b4-2+
Standard InChIKey JQPOMMNEABQHEU-DUXPYHPUSA-N
Isomeric SMILES C1=CC(=C(C=C1/C=C/CC#CC2=CC(=C(C=C2)O)O)O)O
SMILES C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O
Canonical SMILES C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O
Appearance Solid powder
Description Rooperol is a norlignan derivative with numerous biological activities including immunomodulatory, antitumor, anticonvulsant, antibacterial, and antioxidant activities. It has been identified as a novel p38α inhibitor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1,5-bis(3',4'-dihydroxyphenyl)pent-4-en-1-yne
P2-BDHPP
rooperol
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